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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of butylcyclooctane. The information is curated for professionals in the fields of
chemical research and drug development who require detailed technical data and experimental
procedures.

Core Chemical Information

Butylcyclooctane is a saturated cycloalkane with a butyl group attached to a cyclooctane ring.
Its chemical formula is C12H24, and it has a molecular weight of 168.32 g/mol .[1] The IUPAC
name for this compound is butylcyclooctane, and it is also known by the synonym
cyclooctane, butyl-.[1][2] Its CAS Registry Number is 16538-93-5.[2]

Chemical Structure

The structure of butylcyclooctane consists of an eight-membered carbon ring to which a four-
carbon alkyl chain is attached.

Caption: 2D Chemical Structure of Butylcyclooctane.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of butylcyclooctane.
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Property Value Unit Source
Molecular Formula Cl12H24 [1112]
Molecular Weight 168.32 g/mol [1]
Density 0.826 g/mL [3]
Boiling Point 217 °C [3]
Refractive Index 1.459 [3]
Molar Volume 203.8 mL/mol [3]
LogP (Octanol/Water
N o 4.537 [4]
Partition Coefficient)
XLogP3 6.2 [1]
Hydrogen Bond Donor
0 [1]
Count
Hydrogen Bond
ydrog 0 [1]
Acceptor Count
Rotatable Bond Count 3 [4]
Exact Mass 168.187800766 Da [1]
Complexity 88.2 [1]

Synthesis of Butylcyclooctane

A feasible synthetic route for butylcyclooctane involves the Grignard reaction, a well-
established method for forming carbon-carbon bonds. This protocol outlines the synthesis from
iodocyclooctane and butylmagnesium bromide.

Synthetic Workflow
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Caption: Synthetic Workflow for Butylcyclooctane via Grignard Reaction.

Experimental Protocol

Objective: To synthesize butylcyclooctane via the reaction of cyclooctylmagnesium iodide with
butyl bromide.

Materials and Reagents:

» lodocyclooctane

e Magnesium turnings

e Butyl bromide

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4CI) solution

e Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)

o Standard laboratory glassware (three-necked round-bottom flask, dropping funnel,
condenser)

e Magnetic stirrer and heating mantle
 Inert atmosphere (Nitrogen or Argon)

Procedure:
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e Preparation of the Grignard Reagent (Cyclooctylmagnesium lodide):

o

A three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser,
and a nitrogen inlet is flame-dried to remove any moisture.

o Magnesium turnings are placed in the flask, and the system is purged with an inert gas.

o A solution of iodocyclooctane in anhydrous diethyl ether or THF is prepared and added to
the dropping funnel.

o A small amount of the iodocyclooctane solution is added to the magnesium turnings to
initiate the reaction, which may be evidenced by bubble formation or a gentle reflux. If the
reaction does not start, gentle heating or the addition of a small crystal of iodine may be
necessary.

o Once the reaction has initiated, the remaining iodocyclooctane solution is added dropwise
at a rate that maintains a gentle reflux.

o After the addition is complete, the mixture is stirred at room temperature or gently heated
until the magnesium is consumed. The resulting greyish solution is the Grignard reagent,
cyclooctylmagnesium iodide.

e Coupling Reaction:

o The flask containing the Grignard reagent is cooled in an ice bath.

o A solution of butyl bromide in anhydrous diethyl ether or THF is added to the dropping
funnel.

o The butyl bromide solution is added dropwise to the stirred Grignard reagent. An
exothermic reaction is expected. The rate of addition should be controlled to maintain a
manageable reaction temperature.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure the completion of the reaction.

o Workup and Purification:
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o The reaction mixture is cooled in an ice bath, and a saturated aqueous solution of
ammonium chloride is slowly added to quench the reaction and any unreacted Grignard
reagent.

o The resulting mixture is transferred to a separatory funnel. The organic layer is separated,
and the aqueous layer is extracted with diethyl ether or another suitable organic solvent.

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate or sodium sulfate, filtered, and the solvent is removed by rotary evaporation.

o The crude product can be purified by fractional distillation under reduced pressure to yield
pure butylcyclooctane.

Safety Precautions:

o Grignard reagents are highly reactive and moisture-sensitive. All glassware must be
thoroughly dried, and the reaction must be carried out under an inert atmosphere.

e Anhydrous ethers are flammable and can form explosive peroxides. Handle with care and
use in a well-ventilated fume hood.

» The quenching of the Grignard reagent is exothermic and can cause the low-boiling ether to
splash. Perform this step slowly and with cooling.

This guide provides a foundational understanding of butylcyclooctane for research and
development purposes. The experimental protocol is a representative method and may require
optimization for specific laboratory conditions and desired yields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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